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Compound of Interest

Compound Name: Necrostatin 2

Cat. No.: B1678003 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of Necrostatin-2 in a laboratory setting. Adherence to these procedures is critical to

ensure personnel safety, environmental protection, and regulatory compliance. Necrostatin-2 is

an inhibitor of receptor-interacting protein kinase 1 (RIPK1) and requires careful management

as a hazardous chemical waste.[1][2]

Immediate Safety & Handling Precautions
Necrostatin-2 is classified as a hazardous substance.[3][4] All personnel handling this

compound must be familiar with its potential hazards and the required safety measures.

Hazard Identification: Necrostatin-2 is harmful if swallowed, in contact with skin, or if inhaled.

[3] It is known to cause skin irritation and serious eye irritation, and may also cause

respiratory irritation.[4]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

Necrostatin-2. This includes:

Hand Protection: Chemical-resistant gloves.[5]

Eye Protection: Safety goggles with side-shields.[4]

Skin and Body Protection: A lab coat or impervious clothing is required to prevent skin

contact.[5]
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Ventilation: Handle Necrostatin-2 in a well-ventilated area.[3] Use of a laboratory fume hood

is recommended to avoid the inhalation of dust or aerosols.[5][6]

General Hygiene: Avoid eating, drinking, or smoking in areas where Necrostatin-2 is

handled.[4] Wash hands thoroughly after handling the compound.[4]

Chemical and Physical Properties
The following table summarizes key quantitative data for Necrostatin-2. This information is

crucial for safe handling, storage, and the preparation of solutions.

Property Data

IUPAC Name
5-[(7-chloro-1H-indol-3-yl)methyl]-3-methyl-2,4-

imidazolidinedione[1][2]

Synonyms (±)-Necrostatin-2, 7-Cl-O-Nec-1, Nec-1s[1][2]

CAS Number 852391-15-2 (racemic mixture)[2][4]

Molecular Formula C₁₃H₁₂ClN₃O₂[2]

Molecular Weight 277.71 g/mol [1]

Appearance Solid powder[1]

Solubility
DMSO: 20-45 mg/mL[2][7]DMF: 14

mg/mL[2]Ethanol: 3 mg/mL[2]

Storage Temperature
Short-term (days to weeks): 0 - 4°CLong-term

(months to years): -20°C[1]

Step-by-Step Disposal Protocol
Necrostatin-2 and any materials contaminated with it must be disposed of as hazardous

chemical waste.[8] Do not dispose of this compound in the regular trash or via the sanitary

sewer system.[9]

Step 1: Waste Identification and Segregation
Classify Waste: Treat all forms of Necrostatin-2 waste as hazardous. This includes:
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Unused or expired solid Necrostatin-2.

Solutions containing Necrostatin-2.

Contaminated labware (e.g., pipette tips, centrifuge tubes, glassware).

Spill cleanup materials.

Segregate Waste: Keep Necrostatin-2 waste separate from other incompatible waste

streams.[8] For example, solutions of Necrostatin-2 in organic solvents should be segregated

from aqueous waste.

Step 2: Container Selection and Labeling
Choose a Suitable Container: Use a container that is chemically compatible with the waste

and in good condition, with no leaks or cracks.[8] The container must have a secure, tight-

fitting lid.[8]

Apply a Hazardous Waste Label: Clearly label the waste container with the words

"Hazardous Waste."[8] The label must include:

The full chemical name: "Necrostatin-2". Do not use abbreviations.[8]

The solvent or other components of the waste mixture.

The date when waste was first added to the container.

The name of the principal investigator or lab contact.

Step 3: Waste Accumulation and Storage
Keep Containers Closed: Always keep the hazardous waste container sealed, except when

adding waste.[8]

Store Safely: Store the sealed waste container in a designated, secure area within the

laboratory, away from general traffic.[10] Secondary containment is recommended to

mitigate potential spills.[8]
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Step 4: Arranging for Professional Disposal
Contact EHS: Do not transport hazardous waste yourself.[11] Contact your institution's

Environmental Health and Safety (EHS) department or equivalent office to schedule a pickup

for your labeled Necrostatin-2 waste.[8][11]

Follow Institutional Procedures: Adhere to all specific procedures and documentation

requirements set by your institution for hazardous waste disposal.

Step 5: Decontamination and Disposal of Empty
Containers

Grossly Contaminated Labware: Disposable labware (e.g., plastic tubes, pipette tips) that is

grossly contaminated should be placed directly into the designated solid hazardous waste

container.[8][12]

Empty Stock Containers: An empty container that held Necrostatin-2 must be triple-rinsed

with a suitable solvent (such as ethanol or DMSO) capable of removing the residue.[8][11]

Collect Rinsate: The solvent rinsate from this process is considered hazardous waste and

must be collected and disposed of in the appropriate liquid hazardous waste container.[8][11]

Final Container Disposal: After triple-rinsing and air-drying, deface or remove the original

chemical label and dispose of the container as regular trash or according to your institution's

guidelines for empty chemical containers.[11]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Necrostatin-2 waste streams in a laboratory setting.
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Caption: Workflow for the safe disposal of different forms of Necrostatin-2 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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